Cas no 1000577-54-7 (2-Bromo-6-chloro-4-fluorophenyl isothiocyanate)

• Product Name: 2-Bromo-6-chloro-4-fluorophenyl isothiocyanate
• CAS No: 1000577-54-7
• MF: C₇H₂BrClFNS
• MW: 266.51788187027
• CID: 3157739
• PubChem ID: 26599106
• Update Time: 2025-04-21

2-Bromo-6-chloro-4-fluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-4-fluorophenyl isothiocyanate
• 1000577-54-7

• MDL： MFCD09878106
• Inchi： 1S/C7H2BrClFNS/c8-5-1-4(10)2-6(9)7(5)11-3-12/h1-2H
• InChI Key： RUHRYERCZVKHQJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N=C=S)Cl)F

Computed Properties

• Exact Mass: 264.87639Da
• Monoisotopic Mass: 264.87639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 44.5Ų